2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide, also known as MMB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MMB belongs to the family of benzothiazole derivatives, which have been found to possess various biological activities such as anti-inflammatory, antimicrobial, and anticancer properties.
Scientific Research Applications
Antimicrobial Activity
The compound has been found to have significant antimicrobial activity. In a study, it was found that derivatives of the compound showed high growth inhibitory activity at MIC values of 4.8, 5.1, and 4.0 μg/ml respectively . This suggests that the compound could be used in the development of new antimicrobial agents .
Antioxidant Activity
The compound also demonstrated remarkable antioxidant activity compared to the standard antioxidant by using the DPPH free radical-scavenging assay . This suggests that the compound could be used in the development of new antioxidant agents .
Antiviral Activity
Molecular docking studies have shown that the compound could be a potential inhibitor for the novel SARS Cov-2 virus . The binding affinities of the compound with COVID-19 main protease were ranging from − 8.2 to − 9.3 kcal/mol . This suggests that the compound could be used in the development of new antiviral agents .
Anti-hypercholesterolemic Activity
Compounds containing triazole conjugated structural motifs, which the compound does, have been found to have anti-hypercholesterolemic actions . This suggests that the compound could be used in the development of new anti-hypercholesterolemic agents .
Anticancer Activity
Compounds containing pyrazole scaffolds, which the compound does, have been found to have anticancer activities . This suggests that the compound could be used in the development of new anticancer agents .
Antiproliferative Activity
Compounds containing pyrazole scaffolds, which the compound does, have been found to have antiproliferative activities . This suggests that the compound could be used in the development of new antiproliferative agents .
Antimalarial Activity
Compounds containing pyrazole scaffolds, which the compound does, have been found to have antimalarial activities . This suggests that the compound could be used in the development of new antimalarial agents .
Anti-inflammatory Activity
Compounds containing pyrazole scaffolds, which the compound does, have been found to have anti-inflammatory activities . This suggests that the compound could be used in the development of new anti-inflammatory agents .
properties
IUPAC Name |
2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O4S2/c1-3-10-21-14-9-8-12(27(19,23)24)11-16(14)26-18(21)20-17(22)13-6-4-5-7-15(13)25-2/h1,4-9,11H,10H2,2H3,(H2,19,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZQUMNUMDAUYJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.